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Compound of Interest

Compound Name:
Dimethyl 3-bromo-2-

oxopentanedioate

Cat. No.: B180679 Get Quote

In-Depth Technical Guide: Dimethyl 3-bromo-2-
oxopentanedioate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on Dimethyl 3-bromo-2-
oxopentanedioate, a chemical intermediate with applications in organic synthesis.

Core Chemical Data
The fundamental properties of Dimethyl 3-bromo-2-oxopentanedioate are summarized

below.

Property Value

Molecular Formula C₇H₉BrO₅[1][2][3][4]

Molecular Weight 253.05 g/mol [1][4][5]

Synthesis and Applications
Dimethyl 3-bromo-2-oxopentanedioate serves as an intermediate in the synthesis of other

chemical compounds. For instance, it is used in the preparation of Dimethyl 2-Oxoglutaconate.
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The synthesis of Dimethyl 3-bromo-2-oxopentanedioate can be achieved through the

bromination of a precursor molecule. A general approach involves reacting dimethyl 2-

oxoglutarate with a brominating agent like copper(II) bromide in a suitable solvent, followed by

purification.

While a detailed, step-by-step experimental protocol for a specific reaction is not available, the

logical workflow for its synthesis can be conceptualized as a sequence of key stages.

Logical Workflow: Synthesis of Dimethyl 3-bromo-2-oxopentanedioate

Reactant Preparation
(e.g., Dimethyl 2-oxoglutarate)

Bromination Reaction

Addition of
brominating agent

Work-up and Extraction

Quenching and
phase separation

Purification
(e.g., Column Chromatography)

Isolation of
crude product

Final Product:
Dimethyl 3-bromo-2-oxopentanedioate

Pure compound
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis of Dimethyl 3-bromo-2-oxopentanedioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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